(3Ar,7ar,4s,5s)-1,3,3a,4,5,7a-hexahydro-5-methyl-3-oxoisobenzofuran-4-carboxylic acid
Catalog No.
S8387456
CAS No.
M.F
C10H12O4
M. Wt
196.20 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
(3Ar,7ar,4s,5s)-1,3,3a,4,5,7a-hexahydro-5-methyl-3-oxoisobenzofuran-4-carboxylic acid
IUPAC Name
(3aR,4S,5S,7aR)-5-methyl-3-oxo-3a,4,5,7a-tetrahydro-1H-2-benzofuran-4-carboxylic acid
Molecular Formula
C10H12O4
Molecular Weight
196.20 g/mol
InChI
InChI=1S/C10H12O4/c1-5-2-3-6-4-14-10(13)8(6)7(5)9(11)12/h2-3,5-8H,4H2,1H3,(H,11,12)/t5-,6-,7-,8+/m0/s1
InChI Key
RWDXHRNUDNBBLT-DKXJUACHSA-N
SMILES
CC1C=CC2COC(=O)C2C1C(=O)O
Canonical SMILES
CC1C=CC2COC(=O)C2C1C(=O)O
Isomeric SMILES
C[C@H]1C=C[C@H]2COC(=O)[C@H]2[C@H]1C(=O)O
XLogP3
0.7
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
196.07355886 g/mol
Monoisotopic Mass
196.07355886 g/mol
Heavy Atom Count
14
Dates
Last modified: 02-18-2024
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